Cas no 1189482-51-6 (5-Bromo-2-(3-methoxypropylamino)pyrimidine)

• Product Name: 5-Bromo-2-(3-methoxypropylamino)pyrimidine
• CAS No: 1189482-51-6
• MF: C₈H₁₂BrN₃O
• MW: 246.104380607605
• MDL: MFCD09743709
• CID: 838828
• Update Time: 2025-06-30

5-Bromo-2-(3-methoxypropylamino)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(3-methoxypropylamino)pyrimidine
• 5-Bromo-N-(3-methoxypropyl)pyrimidin-2-amine

• MDL： MFCD09743709
• Inchi： 1S/C8H12BrN3O/c1-13-4-2-3-10-8-11-5-7(9)6-12-8/h5-6H,2-4H2,1H3,(H,10,11,12)
• InChI Key： SBNPKLFQIZBHOS-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)NCCCOC

Computed Properties

• Exact Mass: 245.01600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.470±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.2 g/l) (25 º C),
• PSA: 47.04000
• LogP: 1.76050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Bromo-2-(3-methoxypropylamino)pyrimidine

Comprehensive Overview of 5-Bromo-2-(3-methoxypropylamino)pyrimidine (CAS No. 1189482-51-6)

5-Bromo-2-(3-methoxypropylamino)pyrimidine (CAS No. 1189482-51-6) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its brominated pyrimidine core and methoxypropylamino side chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

In recent years, the demand for high-purity pyrimidine derivatives like 5-Bromo-2-(3-methoxypropylamino)pyrimidine has surged due to their applications in targeted therapy and precision medicine. Researchers are increasingly exploring its potential in modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies. The compound's electron-rich aromatic system and hydrogen-bonding capabilities also make it a candidate for molecular recognition studies, aligning with the growing interest in supramolecular chemistry.

From a synthetic chemistry perspective, CAS 1189482-51-6 exemplifies the trend toward atom-efficient transformations. Its bromo substituent allows for diverse cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are frequently searched topics in organic synthesis databases. The compound's stability under various reaction conditions makes it particularly useful for high-throughput screening applications, addressing the pharmaceutical industry's need for scalable intermediates.

The methoxypropylamino moiety in this compound has sparked interest in prodrug design, as similar structures are known to enhance membrane permeability—a critical factor in blood-brain barrier penetration. This property aligns with current research trends in CNS drug development, where improving bioavailability remains a major challenge. Several recent patent applications have highlighted derivatives of 5-Bromo-2-(3-methoxypropylamino)pyrimidine as potential candidates for neuroprotective agents.

Analytical characterization of 1189482-51-6 typically involves advanced techniques like LC-MS and NMR spectroscopy, reflecting the compound's relevance in quality control protocols. The pharmaceutical industry's shift toward continuous manufacturing has increased the need for robust analytical methods for such intermediates, making this compound a frequent subject in method development studies.

Environmental considerations have also brought attention to the green chemistry aspects of producing halogenated pyrimidines. Recent innovations in catalytic bromination methods have improved the sustainability profile of compounds like 5-Bromo-2-(3-methoxypropylamino)pyrimidine, addressing concerns about waste minimization in fine chemical synthesis. These developments respond to growing regulatory pressures and industry commitments to green manufacturing principles.

In the context of intellectual property, CAS 1189482-51-6 appears in numerous patent filings related to heterocyclic chemistry, particularly those covering structure-activity relationships in medicinal chemistry. The compound's scaffold has been modified to create libraries for fragment-based drug discovery, a technique gaining popularity in hit identification campaigns.

The commercial availability of 5-Bromo-2-(3-methoxypropylamino)pyrimidine from specialized fine chemical suppliers has facilitated its adoption in academic and industrial labs. Its growing use in combinatorial chemistry reflects broader trends toward diversity-oriented synthesis, where researchers seek to efficiently explore chemical space around privileged scaffolds like the pyrimidine ring.

Future research directions for this compound may involve its incorporation into bioconjugates or PROTACs (Proteolysis Targeting Chimeras), two rapidly evolving areas in chemical biology. The compound's balanced lipophilicity (predicted LogP ~2.1) and hydrogen bond donor/acceptor profile make it particularly suitable for such advanced applications, positioning it as a compound of enduring interest in drug discovery pipelines.